Cas no 168837-89-6 (2-Methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid hydrazide)

• Product Name: 2-Methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid hydrazide
• CAS No: 168837-89-6
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 3080316
• PubChem ID: 3157814
• Update Time: 2025-05-19

2-Methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid hydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid hydrazide
• SY083276
• MFCD07187868
• 2-methyl-4H-furo[3,2-b]pyrrole-5-carbohydrazide
• 2-methyl-4h-furo[3,2-b]pyrrole-5-carboxhydrazide
• SB86604
• AKOS000674586
• 168837-89-6

• MDL： MFCD07187868
• Inchi： 1S/C8H9N3O2/c1-4-2-5-7(13-4)3-6(10-5)8(12)11-9/h2-3,10H,9H2,1H3,(H,11,12)
• InChI Key： DCYCUUNMAJFKMX-UHFFFAOYSA-N
• SMILES： O1C(C)=CC2=C1C=C(C(NN)=O)N2

Computed Properties

• Exact Mass: 179.069476538Da
• Monoisotopic Mass: 179.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.1Ų

Additional information on 2-Methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid hydrazide

Professional Introduction to 2-Methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid hydrazide (CAS No. 168837-89-6)

2-Methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid hydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 168837-89-6, is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the furo[3,2-b]pyrrole scaffold, a structural motif that has garnered considerable attention due to its versatility in drug design and its role in modulating biological pathways. The presence of a hydrazide functional group at the 5-position introduces unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The furo[3,2-b]pyrrole core is a fused bicyclic system consisting of a furan ring and a pyrrole ring. This structural arrangement imparts distinct electronic and steric properties, which can be exploited in the development of bioactive compounds. The 5-carboxylic acid hydrazide moiety is particularly noteworthy, as it serves as a versatile handle for further chemical modifications. Hydrazides are known for their ability to participate in condensation reactions with aldehydes and ketones, forming acylhydrazones or imines, which are pivotal in constructing more intricate molecular architectures.

In recent years, there has been growing interest in furo[3,2-b]pyrrole derivatives due to their reported biological activities. These derivatives have shown promise as scaffolds for drugs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The hydrazide group in 2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid hydrazide enhances its utility as a building block, enabling researchers to easily append additional functional groups or link it to other pharmacophores.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The furo[3,2-b]pyrrole scaffold has been identified as a key pharmacophore in several approved drugs and clinical candidates. For instance, it is found in compounds that modulate enzyme activity by binding to specific pockets within the enzyme's active site. The 5-carboxylic acid hydrazide functionality allows for further derivatization, enabling the creation of molecules with tailored binding properties.

Recent studies have highlighted the importance of hydrazides in medicinal chemistry. These groups have been incorporated into drugs that exhibit potent antimicrobial and anti-inflammatory effects. The reactivity of the hydrazide moiety makes it an ideal candidate for generating covalent bonds with biological targets, which can lead to increased drug efficacy and reduced off-target effects. In particular, 2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid hydrazide could serve as a precursor for developing novel therapeutics that exploit this covalent interaction mechanism.

The synthesis of 2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid hydrazide involves multi-step organic transformations that highlight the compound's synthetic accessibility. The furo[3,2-b]pyrrole core can be constructed through cyclization reactions of appropriately substituted precursors. Once the core structure is established, introduction of the 5-carboxylic acid hydrazide group typically involves oxidation followed by conversion to the hydrazide salt. These synthetic routes are well-documented in the literature and can be adapted for large-scale production if needed.

From a computational chemistry perspective, the electronic properties of furo[3,2-b]pyrrole derivatives have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into how structural modifications influence biological activity. For example, calculations on similar compounds have revealed that electron-rich furo[3,2-b]pyrroles exhibit enhanced binding affinity to certain protein targets due to favorable electrostatic interactions and hydrogen bonding opportunities.

The pharmaceutical industry has taken note of these findings and is actively exploring furo[3,2-b]pyrrole-based drug candidates. Several companies have disclosed patents involving derivatives of this scaffold that are being evaluated in preclinical studies. While specific details about clinical trials involving CAS No. 168837-89-6 may not be widely available at this time, its structural features suggest potential applications in oncology and central nervous system disorders.

In conclusion,2-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid hydrazide (CAS No. 168837-89-6) represents a promising compound for pharmaceutical research due to its unique structural features and reactivity. The combination of the furo[3,2-b]pyrrole scaffold and the 5-carboxylic acid hydrazide group provides a versatile platform for designing novel bioactive molecules. As research continues to uncover new applications for this class of compounds,CAS No 168837-89-6 is likely to play an important role in future drug development efforts.